![molecular formula C12H22O2<br>CH2=CCH3COOCH2C(CH2CH3)H(CH2)3CH3<br>C12H22O2 B1330389 2-Ethylhexyl methacrylate CAS No. 688-84-6](/img/structure/B1330389.png)
2-Ethylhexyl methacrylate
Overview
Description
2-Ethylhexyl methacrylate is a useful research compound. Its molecular formula is Array and its molecular weight is 198.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as solubility in water: none. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 32647. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biocompatible Block Copolymers Synthesis
2-Ethylhexyl methacrylate (EHMA) has been utilized in the synthesis of biocompatible block copolymers. This includes the atom transfer radical polymerization (ATRP) process, which enables the creation of well-defined block copolymers with various monomers, including EHMA. Such copolymers have significant potential in biomedical applications due to their biocompatibility (Ma et al., 2003).
Emulsion Polymerization Process
EHMA is also used in emulsion polymerization processes. The study of emulsion ATRP of EHMA shows that specific conditions, like surfactant type and concentration, significantly impact polymer molecular weight control and latex stability. This process is essential for producing polymers with narrow molecular weight distributions, which is crucial in various industrial applications (Eslami & Zhu, 2005).
Polymerization Contraction and Conversion in Resins
The use of EHMA in light-curing methacrylate resins, specifically in combination with other methacrylates like bisphenol-A bis(2-hydroxypropyl)methacrylate (BisGMA), is significant for understanding polymerization contraction and conversion. These characteristics are vital for developing dental materials and other biocompatible resins (Venhoven, de Gee, & Davidson, 1993).
Latex Blends in Natural Rubber
Studies on latex blends involving natural rubber and poly(methyl methacrylate-co-2-ethylhexyl methacrylate) demonstrate that EHMA can enhance mechanical strength and surface properties of these blends. Such research is crucial for advancing the manufacturing of improved rubber products with specific physical properties (Zheng et al., 2015).
Copolymerization Studies
EHMA has been explored in copolymerization studies with other methacrylates, such as 2-hydroxypropyl methacrylate. These studies provide insights into the reactivity ratios and distribution of monomer units in the copolymer chain, essential for creating specific polymers for various applications, like thermoset acrylic polymers (Babu & Deshpandem, 1981).
Thermal Stability in Polymer Industry
Research into the thermal stability and degradation of polymers based on EHMA is crucial in the polymer industry. This knowledge is vital for the manufacture of construction polymers, polymeric films, and adhesives, providing a better understanding of the performance of these materials under various thermal conditions (Czech et al., 2015).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2-EHMA is involved in biochemical reactions, particularly in the process of polymerization It is known that the polymerization of 2-EHMA can be initiated by light, peroxides, heat, or contaminants .
Cellular Effects
It is known that 2-EHMA can cause skin irritation and may cause an allergic skin reaction . These effects suggest that 2-EHMA can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of 2-EHMA primarily involves its role in the polymerization process. It can react by free-radical polymerization to form macromolecules . This process may involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.
Temporal Effects in Laboratory Settings
Over time, 2-EHMA can undergo polymerization, especially when exposed to light, heat, or certain chemicals . Information on the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is limited.
Dosage Effects in Animal Models
It has been reported that the LD50 (the lethal dose for 50% of the population) in rats is greater than 2000 mg/kg, suggesting that it has a relatively low toxicity .
Metabolic Pathways
It is known that 2-EHMA is rapidly hydrolyzed by carboxylesterases to methacrylic acid and the respective alcohol .
Properties
IUPAC Name |
2-ethylhexyl 2-methylprop-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O2/c1-5-7-8-11(6-2)9-14-12(13)10(3)4/h11H,3,5-9H2,1-2,4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDQMWEYDKDCEHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COC(=O)C(=C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
||
Record name | 2-ETHYLHEXYL METHACRYLATE | |
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Description | Data deposited in or computed by PubChem | |
Related CAS |
25719-51-1 | |
Record name | Poly(2-ethylhexyl methacrylate) | |
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DSSTOX Substance ID |
DTXSID3027293 | |
Record name | 2-Ethylhexyl 2-methyl-2-propenoate | |
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Molecular Weight |
198.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Liquid, Liquid; [ICSC] Colorless liquid with an odor of ether; [MSDSonline], LIQUID. | |
Record name | 2-Propenoic acid, 2-methyl-, 2-ethylhexyl ester | |
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Record name | 2-Ethylhexyl methacrylate | |
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Record name | 2-ETHYLHEXYL METHACRYLATE | |
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Boiling Point |
110 °C @ 14 mm Hg, 113-224 °C | |
Record name | 2-ETHYLHEXYL METHACRYLATE | |
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Record name | 2-ETHYLHEXYL METHACRYLATE | |
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Flash Point |
92 °C | |
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Solubility |
Solubility in water: none | |
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Density |
0.880 g/cu cm @ 25 °C, Relative density (water = 1): 0.9 | |
Record name | 2-ETHYLHEXYL METHACRYLATE | |
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Record name | 2-ETHYLHEXYL METHACRYLATE | |
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Vapor Density |
6.8 (Air= 1), Relative vapor density (air = 1): 6.8 | |
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Vapor Pressure |
0.07 [mmHg], VP: < 1 mm Hg at 20 °C; Conversion factor: 8.09 mg/cu m= 1 ppm, 0.076 mm Hg @ 25 °C /Estimated/, Vapor pressure, Pa at 20 °C: 133 | |
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CAS No. |
688-84-6, 25719-51-1 | |
Record name | Ethylhexyl methacrylate | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 2-ethylhexyl methacrylate?
A1: this compound has the molecular formula C12H22O2 and a molecular weight of 198.30 g/mol.
Q2: Are there any spectroscopic data available for 2-EHMA?
A2: While the provided research papers do not focus on the detailed spectroscopic analysis of 2-EHMA, techniques like 1H NMR and IR are commonly used for characterization. [, ]
Q3: How does the incorporation of 2-EHMA influence the properties of polystyrene?
A3: Copolymers of 2-EHMA and styrene exhibit improved toughness and impact resistance compared to pure polystyrene. []
Q4: How does 2-EHMA contribute to the properties of acrylic bone cement?
A4: 2-EHMA can be used as a less toxic liquid component in acrylic bone cement. It contributes to a lower temperature rise during polymerization compared to conventional cements while maintaining reasonable compression strength. []
Q5: How does the presence of 2-EHMA affect the glass transition temperature (Tg) of copolymers?
A5: The Tg of copolymers containing 2-EHMA is often lower than predicted based on simple compositional averages. This suggests a preferential incorporation of 2-EHMA, leading to more flexible polymer chains. [, ]
Q6: Can 2-EHMA be used in fluorinated environments?
A6: Yes, amphiphilic block copolymers containing 2-EHMA and fluorinated acrylate blocks have been successfully synthesized and used as stabilizers in dispersion polymerizations conducted in fluorinated solvents. []
Q7: Are there any catalytic applications of 2-EHMA polymers?
A7: Anion exchange latexes containing 2-EHMA units demonstrate catalytic activity in the alkaline hydrolysis of p-nitrophenyl alkanecarboxylates. []
Q8: Has computational chemistry been used to study 2-EHMA?
A8: While the provided papers do not explicitly detail computational studies on 2-EHMA, computational techniques can be used to predict properties like reactivity ratios, which are essential for understanding copolymerization behavior. []
Q9: How does the structure of 2-EHMA relate to its properties?
A9: The long alkyl chain of 2-EHMA contributes to its hydrophobic nature and the flexibility of its polymers. This influences properties like glass transition temperature, solubility, and interactions with other materials. [, , ]
Q10: How does changing the alkyl group in methacrylate monomers affect their properties?
A10: Increasing the alkyl chain length in methacrylate monomers, such as moving from methyl methacrylate to 2-EHMA, generally increases the hydrophobicity and flexibility of the resulting polymers. This can impact properties like Tg, solubility, and mechanical properties. [, , ]
Q11: How stable are polymers containing 2-EHMA?
A11: The stability of 2-EHMA-containing polymers depends on the specific polymer structure and the environment. For example, polyperoxide-containing block copolymers degrade upon heating, leaving the poly(this compound) block intact. []
Q12: What are the applications of 2-EHMA in polymer synthesis?
A12: 2-EHMA is used in various polymerization techniques like emulsion, dispersion, and atom transfer radical polymerization. [, , , ] It serves as a building block for diverse polymer architectures, including block copolymers, random copolymers, and graft copolymers. [, , ]
Q13: How is 2-EHMA used in creating structured materials?
A13: 2-EHMA is used in the preparation of polymer aerogels and high internal-phase emulsions. The resulting materials find applications in areas like drug delivery, filtration, and insulation due to their unique porous structures. [, ]
Q14: Can 2-EHMA be used in creating stimuli-responsive materials?
A14: Incorporating 2-EHMA in copolymers containing photo-responsive units like anthracene allows the creation of materials with tunable and reversible properties upon light exposure. []
Q15: Are there any biomedical applications of 2-EHMA polymers?
A15: 2-EHMA is a component of biocompatible polymers used in various biomedical applications. For example, it is used in drug delivery systems, vascular prosthesis modification, and as a component in bone cement formulations. [, , ]
Q16: How does the incorporation of 2-EHMA affect the biocompatibility of segmented polyurethanes?
A16: Blending segmented polyurethanes with 2-EHMA copolymers improves their biocompatibility. The 2-EHMA component contributes to reduced protein adsorption and a suppressed cellular stress response, making the material more suitable for medical implants. [, ]
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